N-(4-isopropylphenyl)-N'-3-isoxazolylurea

• IUPAC Name: 1-(1,2-oxazol-3-yl)-3-(4-propan-2-ylphenyl)urea
• InChI: InChI=1S/C13H15N3O2/c1-9(2)10-3-5-11(6-4-10)14-13(17)15-12-7-8-18-16-12/h3-9H,1-2H3,(H2,14,15,16,17)
• InChI Key: YWDJTZMQKABZNG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)NC2=NOC=C2
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

“N-(4-isopropylphenyl)-N’-3-isoxazolylurea” is a compound that likely contains an isoxazole ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom. The “N-(4-isopropylphenyl)” part suggests that there is a phenyl ring (a six-membered carbon ring) with an isopropyl group (a carbon chain with three carbons) attached to it.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the isoxazole ring, possibly through a cyclization reaction. The “N-(4-isopropylphenyl)” part could potentially be formed through a substitution reaction involving 4-isopropylphenyl isocyanate.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the isoxazole and phenyl rings. The isopropyl group would add further complexity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the isoxazole ring might be reactive towards nucleophiles, and the phenyl ring might undergo electrophilic aromatic substitution.

Future Directions

The future directions for research on this compound could potentially include further exploration of its synthesis, investigation of its physical and chemical properties, and examination of its potential biological activities.